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Compound of Interest

Compound Name: Lead dioxide

Cat. No.: B074372

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on lead dioxide (PbO3z), a
compound with significant applications in electrochemistry and various industrial processes.
This document outlines its chemical identity, detailed safety information, and established
experimental protocols for its synthesis and handling.

Chemical Identification

e Chemical Name: Lead(IV) oxide

Common Names: Lead dioxide, Plumbic oxide, Plattnerite

CAS Number: 1309-60-0[1][2][3][4][5]

Chemical Formula: PbOz[1][2]

Molecular Weight: 239.20 g/mol [2][4]

Safety Data Sheet Summary

The following tables summarize the critical safety and physical property data for lead dioxide,
compiled from various safety data sheets.

Physical and Chemical Properties
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Property Value Source
Appearance Dark-brown, black powder [1]
Odor Odorless [6]
Density 9.38 g/cm?3 [1]
Melting Point 290 °C (decomposes) [1107]
. Insoluble in water and alcohol;
Solubility . . [1][6][7]
Soluble in acetic acid
Stable under normal
Stability conditions. Decomposes upon [1107]

heating.

Hazard Identification and GHS Classification

Hazard Class GHS Category Hazard Statement
o ) H272: May intensify fire;
Oxidizing Solids 2/3 o
oxidizer[6][8][9]
- . H302 + H332: Harmful if
Acute Toxicity (Oral, Inhalation) 4 o
swallowed or if inhaled[6][8][9]
Carcinogenicity 1B H350: May cause cancer[6]
H360/H360D/H360Df: May
Reproductive Toxicity 1A damage fertility or the unborn
child[6][8][9][10]
N o H373: May cause damage to
Specific Target Organ Toxicity
organs through prolonged or
(Repeated Exposure)
repeated exposure[8][9][10]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic
Environment (Acute) life[8][9]
) H410: Very toxic to aquatic life
Hazardous to the Aquatic ) ]
1 with long lasting effects[8][9]

Environment (Chronic)

[10]
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Exposure Controls and Personal Protection

Control Parameter Limit Source
ACGIH TLV-TWA 0.05 mg/m3 [11]
NIOSH REL-TWA 0.05 mg/m3 [11]
OSHA PEL-TWA 0.05 mg/m3 [11]

Engineering Controls: Use in a well-ventilated area or under a chemical fume hood.[6][12]
Emergency eyewash stations and safety showers should be readily available.[11]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Safety glasses with side-shields or goggles.[9][11]

o Skin Protection: Chemical-resistant gloves (e.g., neoprene, nitrile rubber) and protective
clothing.[9][11]

o Respiratory Protection: If dust is generated, a NIOSH-approved respirator for dusts should
be worn.[11]

Experimental Protocols

Detailed methodologies for the synthesis and handling of lead dioxide are provided below.

Chemical Synthesis of Lead Dioxide

This protocol describes the synthesis of lead dioxide from lead(Il) acetate and calcium
hypochlorite.

Materials:
o Lead(ll) acetate trihydrate
e Sodium hydroxide

e Calcium hypochlorite (bleaching powder)

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25380.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25380.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25380.pdf
https://www.researchgate.net/publication/223338989_Synthesis_and_characterization_of_lead_dioxide_active_material_for_lead-acid_batteries
https://www.ehs.washington.edu/system/files/resources/lead-safety-shops-labs.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25380.pdf
https://www.youtube.com/watch?v=0Jc1xUdvC4s
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25380.pdf
https://www.youtube.com/watch?v=0Jc1xUdvC4s
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25380.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25380.pdf
https://www.benchchem.com/product/b074372?utm_src=pdf-body
https://www.benchchem.com/product/b074372?utm_src=pdf-body
https://www.benchchem.com/product/b074372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 30% Nitric acid

e Deionized water

Procedure:

Dissolve 23.75 g of lead(ll) acetate trihydrate in 50 mL of ice-cold deionized water in a flask.

 In a separate beaker, dissolve 6.25 g of sodium hydroxide in a minimal amount of water
(approximately 25 mL) and cool the solution.

e Slowly add the cooled sodium hydroxide solution to the lead acetate solution while stirring to
precipitate lead hydroxide.

e Prepare a slurry of calcium hypochlorite (bleaching powder) in water and add it to the lead
hydroxide suspension to oxidize the lead(ll) to lead(IV) oxide.

» After the reaction, allow the precipitate to settle and decant the supernatant. Wash the
precipitate several times with deionized water.

e Add 62.5 mL of 30% nitric acid to the precipitate to dissolve any unreacted lead hydroxide
and other impurities.

» Boil the mixture for approximately 10 minutes.

« Filter the resulting dark brown lead dioxide precipitate, wash it thoroughly with deionized
water, and dry it.

Electrochemical Deposition of Lead Dioxide

This protocol details the anodic deposition of lead dioxide from a lead nitrate bath. This
method is commonly used for creating PbO2z coatings on various substrates.

Materials and Equipment:
e Lead nitrate (Pb(NOs)2)

o Copper nitrate (Cu(NO3)z2)
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 Nitric acid (HNO3)

e Substrate for deposition (e.g., titanium, graphite)

o Copper cathodes

o Power supply (for galvanostatic or potentiostatic deposition)
» Electrochemical cell

Procedure:

o Bath Preparation: Prepare an aqueous solution of lead nitrate (200-800 g/L). Add a few
grams per liter of copper nitrate to prevent lead deposition at the cathode. Adjust the nitric
acid concentration to approximately 8 g/L.[10]

e Substrate Preparation: Sandblast the substrate to clean and roughen the surface, which
improves the adhesion of the deposited lead dioxide.[1]

o Electrochemical Setup: Place the prepared substrate as the anode in the electrochemical
cell. Arrange copper cathodes around the substrate. The distance between the anode and
cathodes can be on the order of an inch or two.[10]

o Deposition:
o Heat the bath to a temperature between 40 and 80 °C.[10]
o Apply an anodic current density in the range of 10 to 100 mA/cm?2.[10]

o Alternatively, for deposition on a pure lead anode in dilute sulfuric acid, apply an anodic
potential of about +1.5 V at room temperature.[1]

o Post-Deposition Treatment: After deposition, rinse the coated substrate with deionized water
and dry it.

Diagrams

The following diagrams illustrate key experimental workflows.
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Chemical Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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